Cas no 1040662-39-2 (5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide)

• Product Name: 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1040662-39-2
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6025271
• PubChem ID: 27378266
• Update Time: 2025-10-28

5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide
• 5-methoxy-N-(2-methoxyphenyl)-4-oxopyran-2-carboxamide
• 4H-Pyran-2-carboxamide, 5-methoxy-N-(2-methoxyphenyl)-4-oxo-
• F5449-0097
• KUC109992N
• KSC-229-42-1
• 1040662-39-2
• AKOS005670925

• Inchi： 1S/C14H13NO5/c1-18-11-6-4-3-5-9(11)15-14(17)12-7-10(16)13(19-2)8-20-12/h3-8H,1-2H3,(H,15,17)
• InChI Key： QBQJHUBXUWWTHU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2OC)=O)OC=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 541.5±50.0 °C(Predicted)
• pka: 13.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide

Introduction to 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040662-39-2)

5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040662-39-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, belongs to the class of pyranocarboxamides, which are known for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including methoxy and carboxamide, makes this molecule a versatile scaffold for further chemical modifications and pharmacological investigations.

The chemical structure of 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide consists of a pyran ring system with an oxo group at the 4-position, a carboxamide moiety at the 2-position, and methoxy substituents at the 5-position and on the phenyl ring attached to the nitrogen atom of the carboxamide group. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The pyran ring system is particularly interesting as it is a common motif in natural products and pharmaceuticals, often contributing to binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyranocarboxamides have emerged as a promising class of molecules due to their ability to modulate various biological pathways. The 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide structure represents an excellent example of how structural complexity can be leveraged to achieve specific biological effects. The methoxy groups not only enhance solubility but also influence electronic properties, while the carboxamide moiety provides a site for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The pyranocarboxamide core has been shown to exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have demonstrated that derivatives of this class of compounds can inhibit kinases and other enzymes implicated in tumor growth and progression. The 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide itself has been investigated for its ability to interact with these targets, providing valuable insights into its pharmacological profile.

The synthesis of 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide presents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks with high precision. These methods not only facilitate the preparation of this compound but also allow for the introduction of structural variations to optimize its biological activity.

The pharmacological evaluation of 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide has revealed several promising properties. In vitro studies have shown that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, preliminary in vivo studies suggest that it may have therapeutic potential in models of chronic inflammatory diseases. These findings underscore the importance of this compound as a candidate for further development into a novel therapeutic agent.

The structural features of 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide also make it an attractive scaffold for medicinal chemists seeking to develop new drugs. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune properties such as solubility, bioavailability, and target specificity. For example, modifications at the methoxy positions or the introduction of additional substituents on the phenyl ring could enhance binding affinity or alter metabolic stability.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide. Molecular modeling techniques can predict how different structural variations will interact with biological targets, providing valuable guidance for synthetic efforts. By integrating experimental data with computational predictions, researchers can design more effective molecules with higher success rates in drug development programs.

The future prospects for 5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide are promising, particularly in light of ongoing research into novel therapeutic strategies. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these pathways effectively. The combination of synthetic innovation and computational tools ensures that compounds like this will remain at the forefront of pharmaceutical research for years to come.

In conclusion,5-methoxy-N-(2-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040662-39-2) represents a significant advancement in medicinal chemistry due to its complex structure and potential therapeutic applications. Its unique molecular features make it an excellent candidate for further investigation as a lead molecule in drug discovery efforts aimed at treating various diseases.